N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide

• IUPAC Name: N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide
• InChI: InChI=1S/C18H22N4O2/c1-12(24-14-9-7-6-8-13(14)11-19)17(23)20-16-10-15(18(2,3)4)21-22(16)5/h6-10,12H,1-5H3,(H,20,23)
• InChI Key: FZJJAFCGMAYAHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=NN1C)C(C)(C)C)OC2=CC=CC=C2C#N
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide, also known as BAY 11-7082, is a synthetic compound that has been widely used in scientific research due to its anti-inflammatory and anti-cancer properties.

Mechanism of Action

N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 inhibits the activation of NF-κB by preventing the degradation of IκBα, an inhibitor of NF-κB. In the absence of N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082, IκBα is rapidly degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 binds to a specific cysteine residue in the IκB kinase complex, preventing the phosphorylation of IκBα and its subsequent degradation.
Biochemical and Physiological Effects:
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has been shown to have anti-inflammatory effects in various cell types, including macrophages, endothelial cells, and fibroblasts. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to inhibit the expression of adhesion molecules, which play a key role in the recruitment of immune cells to sites of inflammation. N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has also been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has several advantages for lab experiments, including its high purity and stability, as well as its well-characterized mechanism of action. However, N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has some limitations, including its potential cytotoxicity and its ability to inhibit other signaling pathways in addition to NF-κB. Researchers must carefully consider the appropriate concentration and duration of N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 treatment in their experiments.

Future Directions

There are several future directions for the study of N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB. Another area of research is the identification of new targets for N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082, such as other transcription factors or signaling pathways. Additionally, the therapeutic potential of N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 in various diseases, including cancer and inflammatory disorders, warrants further investigation.

Synthesis Methods

N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 can be synthesized by reacting 5-tert-butyl-2-methylpyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-cyanophenol in the presence of a base to form N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082. The synthesis method has been optimized to produce high yields of pure N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082.

Scientific Research Applications

N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response and cancer cell survival. N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has been used to study the role of NF-κB in various diseases, including cancer, inflammatory bowel disease, and rheumatoid arthritis. N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.